Cas no 476492-85-0 (7-bromo-3-chloro-1,2-dihydroisoquinolin-1-one)

• Product Name: 7-bromo-3-chloro-1,2-dihydroisoquinolin-1-one
• CAS No: 476492-85-0
• MF: C₉H₅BrClNO
• MW: 258.499100446701
• MDL: MFCD19704179
• CID: 3173463
• PubChem ID: 22931120
• Update Time: 2025-05-22

7-bromo-3-chloro-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-ISOQUINOLINONE, 7-BROMO-3-CHLORO-
• 7-bromo-3-chloro-1,2-dihydroisoquinolin-1-one
• 7-Bromo-3-chloroisoquinolin-1(2H)-one
• starbld0026244
• MFCD19704179
• SY350461
• AT13301
• 7-bromo-3-chloro-2H-isoquinolin-1-one
• SCHEMBL6644990
• 476492-85-0
• VLEPMSIHOVKMCS-UHFFFAOYSA-N
• EN300-24506884
• 873-513-8

• MDL： MFCD19704179
• Inchi： 1S/C9H5BrClNO/c10-6-2-1-5-3-8(11)12-9(13)7(5)4-6/h1-4H,(H,12,13)
• InChI Key： VLEPMSIHOVKMCS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(NC(C=2C=1)=O)Cl

Computed Properties

• Exact Mass: 256.92430g/mol
• Monoisotopic Mass: 256.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 7-bromo-3-chloro-1,2-dihydroisoquinolin-1-one

7-Bromo-3-Chloro-1,2-Dihydroisoquinolin-1-One (CAS No. 476492-85-0)

7-Bromo-3-Chloro-1,2-Dihydroisoquinolin-1-One, also known by its CAS registry number 476492-85-0, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of isoquinolones, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and advanced materials. The molecule features a bromine atom at the 7th position and a chlorine atom at the 3rd position, contributing to its unique electronic and chemical properties.

The synthesis of 7-Bromo-3-Chloro-1,2-Dihydroisoquinolin-1-One involves multi-step organic reactions, often utilizing transition metal catalysts to achieve high yields and selectivity. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis process, making it more efficient and environmentally friendly. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to construct the isoquinolinone framework with high precision.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its isoquinolinone core is known to exhibit bioactivity against various enzyme targets, making it a valuable scaffold for drug design. A research article in Nature Communications highlighted its potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy. The bromine and chlorine substituents further enhance its pharmacokinetic properties, such as solubility and bioavailability.

Beyond pharmacology, 7-Bromo-3-Chloro-1,2-Dihydroisoquinolin-1-One has also been explored for its electronic properties in materials science. Its aromaticity and heteroatom substitution make it a candidate for organic semiconductors and optoelectronic devices. A study in Advanced Materials reported its use as a building block for constructing self-assembled monolayers with tailored electronic characteristics.

The structural versatility of this compound has led to its use in various chemical transformations. For example, its reactivity under different reaction conditions allows for the incorporation of additional functional groups, expanding its utility in synthetic chemistry. A recent paper in Angewandte Chemie described its role as an intermediate in the synthesis of more complex molecules with potential applications in agrochemicals.

In conclusion, 7-Bromo-3-Chloro-1,2-Dihydroisoquinolin-1-One (CAS No. 476492-85-0) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, combined with cutting-edge synthetic methodologies and application-driven research, positions it as a key player in advancing both medicinal and materials science.